Cas no 204634-71-9 (2-[3-(chloromethyl)phenyl]Thiophene)

• Product Name: 2-[3-(chloromethyl)phenyl]Thiophene
• CAS No: 204634-71-9
• MF: C₁₁H₉ClS
• MW: 208.707160711288
• CID: 2104914
• PubChem ID: 21186204
• Update Time: 2025-04-21

2-[3-(chloromethyl)phenyl]Thiophene Chemical and Physical Properties

Names and Identifiers

• 2-[3-(chloromethyl)phenyl]Thiophene
• 204634-71-9
• DA-08418
• AKOS015958420
• SCHEMBL7499623

• Inchi： 1S/C11H9ClS/c12-8-9-3-1-4-10(7-9)11-5-2-6-13-11/h1-7H,8H2
• InChI Key： ATKBATFTGIIUHK-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C2=CC=CS2)C=1

Computed Properties

• Exact Mass: 208.0113492Da
• Monoisotopic Mass: 208.0113492Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų